5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C10H14BrNO3S/c1-4-15-9-6-5-8(11)7-10(9)16(13,14)12(2)3/h5-7H,4H2,1-3H3
• InChI Key: HWCMGEYDSFYZDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)S(=O)(=O)N(C)C
• Molecular Formula: C10H14BrNO3S
• Molecular Weight: 308.19 g/mol

Description

5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide, also known as BDBES, is a chemical compound that has been used in various scientific research studies. This compound is a sulfonamide derivative that contains both bromine and ethoxy groups. BDBES has been found to have potential applications in the field of medicinal chemistry due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide is not completely understood. However, it has been reported to inhibit the activity of certain enzymes that are involved in cancer cell growth. 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide has also been found to inhibit the production of certain inflammatory cytokines.
Biochemical and Physiological Effects:
5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide has been found to have potential biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and reduce inflammation. 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide has also been found to have potential as an antibacterial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide in lab experiments include its high purity and potential biological activity. However, the limitations of using 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide. Further studies are needed to fully understand its mechanism of action and potential applications in the field of medicinal chemistry. 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide could be used as a starting material for the synthesis of other compounds with potential biological activity. The potential use of 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide as an antibacterial agent could also be explored. Additionally, further studies are needed to determine the safety and toxicity of 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide.

Synthesis Methods

The synthesis of 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide involves the reaction of 5-bromo-2-nitrobenzenesulfonamide with ethanol and sodium borohydride. The product is then purified using column chromatography. This method has been reported to yield high purity 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide with good yields.

Scientific Research Applications

5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide has been used in various scientific research studies. It has been found to have potential applications in the field of medicinal chemistry. 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide has been reported to have anti-cancer activity against various cancer cell lines. It has also been found to have anti-inflammatory activity. 5-bromo-2-ethoxy-N,N-dimethylbenzenesulfonamide has been used as a starting material for the synthesis of various other compounds with potential biological activity.